Cas no 1785112-76-6 (2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride)

• Product Name: 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride
• CAS No: 1785112-76-6
• MF: C₅H₇ClF₂O₂S
• MW: 204.622686624527
• CID: 6182587
• PubChem ID: 105456937
• Update Time: 2025-05-22

2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7117526
• 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride
• 1785112-76-6
• 2-cyclopropyl-2,2-difluoroethane-1-sulfonyl chloride

• Inchi： 1S/C5H7ClF2O2S/c6-11(9,10)3-5(7,8)4-1-2-4/h4H,1-3H2
• InChI Key： QUAVNVZTKSUJJH-UHFFFAOYSA-N
• SMILES： ClS(CC(C1CC1)(F)F)(=O)=O

Computed Properties

• Exact Mass: 203.9823347g/mol
• Monoisotopic Mass: 203.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride

Comprehensive Overview of 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride (CAS No. 1785112-76-6)

2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride (CAS No. 1785112-76-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. This compound, characterized by its unique cyclopropyl and difluoro functional groups, serves as a versatile building block for the development of novel molecules. Its molecular structure, combining a sulfonyl chloride moiety with a difluorinated cyclopropane ring, makes it particularly valuable for researchers exploring fluorinated compounds and their applications.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride is no exception, as its difluoro substitution pattern contributes to improved lipophilicity and electronic properties. This aligns with the growing trend of incorporating fluorine atoms into drug candidates, a strategy often referred to as "fluorine magic" in medicinal chemistry. Researchers frequently search for terms like "fluorinated sulfonyl chlorides" or "cyclopropane derivatives in drug discovery," highlighting the relevance of this compound in cutting-edge research.

The synthesis of 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride typically involves multi-step processes, including the introduction of the cyclopropyl ring and subsequent difluorination. Its sulfonyl chloride group is highly reactive, enabling facile transformations into sulfonamides, sulfonate esters, and other derivatives. This reactivity is particularly useful in peptide coupling and bioconjugation applications, where the compound acts as a key linker or modifying agent. Given the rise of bioconjugation techniques in antibody-drug conjugates (ADCs) and proteomics, this compound has become a topic of interest in both academic and industrial settings.

From an SEO perspective, queries such as "applications of difluoroethanesulfonyl chlorides" or "CAS 1785112-76-6 uses" reflect user intent to understand its practical utility. Additionally, the compound's role in green chemistry initiatives is noteworthy, as researchers explore eco-friendly methods to synthesize and utilize fluorinated building blocks. Its compatibility with flow chemistry and catalytic processes further enhances its appeal in modern synthetic workflows.

In summary, 2-Cyclopropyl-2,2-difluoroethanesulfonyl chloride (CAS No. 1785112-76-6) represents a critical tool for chemists working on fluorine-containing molecules and sulfonation reactions. Its structural features and reactivity profile make it indispensable for advancing drug development, material design, and chemical biology. As the scientific community continues to prioritize sustainable synthesis and functional group diversification, this compound is poised to remain a focal point of innovation.